![molecular formula C14H23NO3S B4086388 2-butoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)acetamide](/img/structure/B4086388.png)
2-butoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)acetamide
Overview
Description
2-butoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)acetamide, also known as BME-2, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BME-2 is a member of the acetamide family and is a white crystalline powder that is soluble in organic solvents.
Mechanism of Action
The mechanism of action of 2-butoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)acetamide is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. Additionally, this compound may also induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell growth and proliferation, and induce oxidative stress. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-butoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)acetamide in lab experiments is its potential as a cancer drug candidate. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, there are also limitations to using this compound in lab experiments. One of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for research on 2-butoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)acetamide. One potential direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for cancer treatment. Finally, research is needed to explore the potential applications of this compound in other areas, such as neurodegenerative diseases and inflammation.
Scientific Research Applications
2-butoxy-N-(2-methoxyethyl)-N-(2-thienylmethyl)acetamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research for this compound is in the field of cancer treatment. Studies have shown that this compound has the potential to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of cancer drugs.
properties
IUPAC Name |
2-butoxy-N-(2-methoxyethyl)-N-(thiophen-2-ylmethyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO3S/c1-3-4-8-18-12-14(16)15(7-9-17-2)11-13-6-5-10-19-13/h5-6,10H,3-4,7-9,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCXDVUKQXRWLOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCC(=O)N(CCOC)CC1=CC=CS1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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